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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of chromium chloride hydroxide (CAS
14982-80-0), a compound of growing interest in catalysis and with potential applications in
pharmacology. This document consolidates key information on its chemical and physical
properties, provides detailed experimental protocols for its synthesis and characterization, and
explores its role in biological signaling pathways, particularly in the context of insulin signal
transduction. All quantitative data is presented in structured tables for clarity and comparative
analysis. Furthermore, logical and experimental workflows are visualized using DOT language
diagrams to facilitate a deeper understanding of the underlying processes.

Introduction

Chromium chloride hydroxide, also known as basic chromium chloride, is an inorganic
compound with the general formula CrCI(OH)2. However, it often exists in more complex forms,
such as Crs(OH)eClo-12H20.[1][2] It is recognized for its applications as a catalyst and catalyst
precursor in organic synthesis, particularly in olefin polymerization.[3][4] In the biological realm,
as a trivalent chromium (Cr(ll)) compound, it is implicated in glucose metabolism and insulin
signaling, making it a subject of interest for research in diabetes and metabolic disorders.[1][5]
[6] This guide aims to provide a comprehensive technical resource for professionals working
with or exploring the potential of this compound.
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Physicochemical Properties

Chromium chloride hydroxide is typically a green powder.[2] Its molecular formula and weight
can vary depending on the degree of hydration and the specific basicity. Two commonly cited
forms are presented in the table below.

Property Value (Form 1) Value (Form 2) Reference(s)
CAS Number 14982-80-0 14982-80-0 [7]

Molecular Formula CrCIzHO Crs(OH)eCle-12H20 2171
Molecular Weight 139.91 g/mol 681.1 g/mol [2][7]
Appearance Green Powder Green Powder [2]

Chromic hydroxy )
) ] ) Chromium hydroxy
Synonyms dichloride, Basic ] [2][7]
) ) chloride
chromium chloride

Experimental Protocols
Synthesis of Chromium Chloride Hydroxide

This protocol describes a general method for the synthesis of basic chromium chloride, which
can be adapted to produce chromium chloride hydroxide. The principle involves the controlled
hydrolysis of a chromium(lll) chloride solution.

Materials:

Chromium(lll) chloride hexahydrate (CrClz-6H20)

Sodium hydroxide (NaOH) or another suitable base

Distilled water

Reaction vessel with a stirrer and temperature control

pH meter
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Procedure:

Prepare a solution of chromium(lil) chloride hexahydrate in distilled water. The concentration
can be adjusted based on the desired final product characteristics.

Heat the solution to a controlled temperature, typically in the range of 60-80°C, with
continuous stirring.[2]

Slowly add a solution of sodium hydroxide dropwise to the chromium chloride solution. The
rate of addition should be carefully controlled to manage the hydrolysis process.

Monitor the pH of the reaction mixture continuously. The final pH will influence the basicity
and composition of the resulting chromium chloride hydroxide.

After the desired pH is reached, continue stirring the mixture at the set temperature for a
specified period to allow for the completion of the reaction and aging of the precipitate.

Cool the mixture to room temperature.
The resulting green precipitate of chromium chloride hydroxide is then collected by filtration.
Wash the precipitate with distilled water to remove any unreacted salts.

Dry the final product in an oven at a suitable temperature (e.g., 60-80°C) until a constant
weight is achieved.

Experimental Workflow for Synthesis:
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Caption: Workflow for the synthesis of Chromium Chloride Hydroxide.
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Characterization Protocols

Objective: To determine the crystalline structure and phase purity of the synthesized chromium

chloride hydroxide.

Instrument: Powder X-ray Diffractometer

Procedure:

Grind a small sample of the dried chromium chloride hydroxide to a fine powder using an
agate mortar and pestle.

Mount the powdered sample onto a sample holder.

Place the sample holder in the diffractometer.

Set the instrument parameters, typically using Cu Ka radiation. The scanning range (26) and
step size should be chosen to cover the expected diffraction peaks for chromium
compounds. A common range is 10-80° with a step size of 0.02°.

Run the XRD scan.

Analyze the resulting diffractogram by comparing the peak positions and intensities to
standard diffraction patterns from databases such as the Joint Committee on Powder
Diffraction Standards (JCPDS) or the Crystallography Open Database (COD) to identify the
crystalline phases present.[8][9][10]

Objective: To study the thermal stability and decomposition of chromium chloride hydroxide,

including the loss of water of hydration and other volatile components.[11][12]

Instrument: Thermogravimetric Analyzer

Procedure:

Accurately weigh a small amount of the dried sample (typically 5-10 mg) into a TGA crucible
(e.g., alumina or platinum).

Place the crucible in the TGA furnace.
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e Set the experimental conditions:

o Temperature Program: Heat the sample from room temperature to a final temperature
(e.g., 800-1000°C) at a constant heating rate (e.g., 10°C/min).

o Atmosphere: Use an inert atmosphere (e.g., nitrogen or argon) or an oxidative atmosphere
(e.g., air), depending on the desired information.

e Run the TGA experiment.

e The resulting TGA curve will show weight loss as a function of temperature. Analyze the
curve to identify the temperatures at which decomposition events occur and the percentage
of weight loss associated with each step. This can provide information on the water content
and the decomposition pathway of the compound.

Objective: To identify the functional groups present in the chromium chloride hydroxide
molecule, such as O-H and Cr-O bonds.[13][14][15][16]

Instrument: Fourier-Transform Infrared Spectrometer, often with an Attenuated Total
Reflectance (ATR) accessory.

Procedure:

Ensure the sample is dry.

 If using an ATR accessory, place a small amount of the powdered sample directly onto the
ATR crystal.

« If preparing a KBr pellet, mix a small amount of the sample with dry potassium bromide (KBr)
powder and press it into a transparent pellet.

e Place the sample (or ATR unit) in the FTIR spectrometer.

e Record the infrared spectrum over a typical range of 4000-400 cm~1.

e Analyze the resulting spectrum to identify characteristic absorption bands. For chromium
chloride hydroxide, look for broad bands in the region of 3000-3600 cm~1* corresponding to
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O-H stretching vibrations of water and hydroxide groups, and bands in the lower frequency
region (below 1000 cm~1) associated with Cr-O and Cr-Cl stretching vibrations.

Applications and Quantitative Data
Catalysis in Olefin Polymerization

Chromium chloride hydroxide serves as a precursor for highly active catalysts in the
polymerization of olefins, such as ethylene and 1-octene.[3][4][17][18][19][20]

Catalytic
Catalyst Activity (kg .
Monomer Selectivity Reference(s)
System polymer /g Cr
I hr)
CrCl2(OH)
treated with 1l-octene 6600 75% for 1-octene  [3]
MesSiCl
Chromium(lll) ) ]
High-density
monochloroaceta  Ethylene 1.768 [4]
polyethylene

te / DEAC

Biological Activity and Signaling Pathways

As a trivalent chromium compound, chromium chloride hydroxide is expected to play a role in
glucose metabolism by potentiating the action of insulin.[1][5][6] While direct studies on the
specific CAS number 14982-80-0 are limited in this context, the general mechanism for Cr(llI)
compounds is well-documented and is believed to involve the insulin signaling pathway.[5][6]
[21]

The proposed mechanism involves the enhancement of insulin receptor kinase activity.[5][6]
[21] Upon insulin binding to its receptor, the receptor's intracellular kinase domains are
activated, leading to autophosphorylation and the subsequent phosphorylation of downstream
signaling proteins such as Insulin Receptor Substrate 1 (IRS-1).[1][5][6][21] Phosphorylated
IRS-1 then acts as a docking site for other signaling molecules, including Phosphoinositide 3-
kinase (P13K), which in turn activates a cascade leading to the translocation of glucose
transporter 4 (GLUT4) to the cell membrane, facilitating glucose uptake into the cell.[5]
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Chromium(lll) is thought to amplify this signaling cascade, leading to improved glucose
tolerance and insulin sensitivity.[5][6]

Insulin Signaling Pathway Potentiated by Chromium(lll):
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Caption: Role of Chromium(lll) in the Insulin Signaling Pathway.
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Safety and Handling

Chromium chloride hydroxide is classified as a hazardous substance.[2] It is harmful if
swallowed or in contact with skin, and can cause skin irritation and serious eye damage.[7]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood to avoid inhalation of dust.

Conclusion

Chromium chloride hydroxide (CAS 14982-80-0) is a versatile compound with established
applications in catalysis and potential for further research in the biomedical field. This technical
guide has provided a consolidated resource covering its fundamental properties, detailed
experimental protocols for its synthesis and characterization, and an overview of its biological
significance. The presented data and workflows are intended to support researchers and
professionals in their work with this compound, fostering further investigation into its properties
and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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